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Abstract

Kojitriose, a trisaccharide composed of three glucose units linked by a-1,2 glycosidic bonds, is
a member of the kojioligosaccharide family. While its initial discovery is not prominently
documented in readily available scientific literature, its presence in traditional Japanese
fermented foods made with Aspergillus oryzae (koji mold) has been known for some time.
Modern interest in kojitriose is primarily driven by its potential as a prebiotic and its unique
resistance to digestion by human enzymes. This technical guide provides a comprehensive
overview of the available knowledge on the isolation, characterization, and biological
significance of kojitriose, with a focus on experimental protocols and data.

Physicochemical Properties of Kojitriose

Quantitative data for kojitriose is summarized in the table below. Due to the limited availability
of specific experimental values in the literature for certain properties, data for the closely
related trisaccharide maltotriose is included for comparative purposes, and general expected
characteristics for oligosaccharides are noted.
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- Maltotriose (for
Property Kojitriose . Source
comparison)

Molecular Formula C1sH32016 C1sH32016 [1]
Molecular Weight 504.44 g/mol 504.44 g/mol [1]
) White crystalline
Appearance White Powder [1]
powder
Melting Point Data not available 132-135 °C
Specific Optical _
) Data not available +136° (c=1, H20)

Rotation ([a]D)
1H-NMR Chemical ) Anomeric protons

] ) Data not available ] [2][3]
Shifts (8, ppm in D20) typically & 4.5-5.5
13C-NMR Chemical ) Anomeric carbons

) ) Data not available ] [2][3]
Shifts (8, ppm in D20) typically & 90-110

Experimental Protocols for Isolation and
Purification

The isolation and purification of kojitriose, particularly from enzymatic synthesis mixtures or
fermentation broths, typically involves a multi-step chromatographic process. The following
protocols are synthesized from established methods for oligosaccharide purification.

General Workflow for Kojitriose Purification

The overall process involves initial separation based on charge to remove ionic impurities,
followed by size-based separation to isolate the trisaccharide from other oligosaccharides and

monosaccharides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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